3-{4-[(2-bromophenyl)methyl]piperazin-1-yl}-6-(1H-pyrazol-1-yl)pyridazine

• IUPAC Name: 3-[4-[(2-bromophenyl)methyl]piperazin-1-yl]-6-pyrazol-1-ylpyridazine
• InChI: InChI=1S/C18H19BrN6/c19-16-5-2-1-4-15(16)14-23-10-12-24(13-11-23)17-6-7-18(22-21-17)25-9-3-8-20-25/h1-9H,10-14H2
• InChI Key: ZINAXWPQHPAJAX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2Br)C3=NN=C(C=C3)N4C=CC=N4
• Molecular Formula: C18H19BrN6
• Molecular Weight: 399.3 g/mol

Description

The compound “3-{4-[(2-bromophenyl)methyl]piperazin-1-yl}-6-(1H-pyrazol-1-yl)pyridazine” is a complex organic molecule that contains several functional groups, including a piperazine ring, a pyrazole ring, and a pyridazine ring. The presence of these functional groups suggests that this compound could have interesting biological activities, as many drugs and biologically active compounds contain these types of rings.

Molecular Structure Analysis

The molecular structure of this compound would be determined by techniques such as NMR spectroscopy and mass spectrometry. These techniques can provide information about the types of atoms in the molecule, their connectivity, and the overall 3D structure of the molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the presence of the piperazine, pyrazole, and pyridazine rings. These rings can participate in a variety of chemical reactions, depending on the conditions and the presence of other reagents.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would be determined by its molecular structure. The presence of the piperazine, pyrazole, and pyridazine rings could influence these properties.

Scientific Research Applications

Antibacterial Activity

The incorporation of piperazine derivatives in drug substances has been well-established. This compound may exhibit antibacterial properties due to its structural features. .

Neuroprotective Potential

Molecular modeling suggests that related pyrazoline compounds could selectively inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) active sites. .

Antifungal Agents

The synthesis of 6-substituted-4-methyl-3-(4-arylpiperazin-1-yl)cinnolines has yielded potential antifungal agents. .

Alzheimer’s and Parkinson’s Disease

While not directly studied for this compound, the piperazine ring is a component in potential treatments for Alzheimer’s and Parkinson’s diseases. .

Psychoactive Properties

Piperazine derivatives have also been used illicitly for recreational purposes. .

Mechanism of Action

The mechanism of action of this compound would depend on its biological activity. Many compounds with piperazine, pyrazole, and pyridazine rings have been found to have a variety of biological activities, including antifungal, antibacterial, and antitumor activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its biological activity and physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its biological activity. This could lead to the development of new drugs or other useful compounds.